Cas no 1381944-34-8 (Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate)

• Product Name: Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate
• CAS No: 1381944-34-8
• MF: C₁₇H₁₆FNO₃
• MW: 301.31224822998
• MDL: MFCD22375050
• CID: 1037693
• PubChem ID: 70699917
• Update Time: 2025-10-29

Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4'-(dimethylcarbamoyl)-2-fluoro-[1,1'-biphenyl]-3-carboxylate
• methyl 3-[4-(dimethylcarbamoyl)phenyl]-2-fluorobenzoate
• Methyl 4'-(dimethylcarbamoyl)-2-fluoro[1,1'-biphenyl]-3-carboxylate
• DTXSID90743030
• BS-21310
• 1381944-34-8
• MFCD22375050
• Methyl4'-(dimethylcarbamoyl)-2-fluoro-[1,1'-biphenyl]-3-carboxylate
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(dimethylamino)carbonyl]-2-fluoro-, methyl ester
• Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate

• MDL： MFCD22375050
• Inchi： 1S/C17H16FNO3/c1-19(2)16(20)12-9-7-11(8-10-12)13-5-4-6-14(15(13)18)17(21)22-3/h4-10H,1-3H3
• InChI Key： LOVCCNFPNFQVGE-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC=CC=1C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 301.11142153g/mol
• Monoisotopic Mass: 301.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate

Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate (CAS No. 1381944-34-8): A Comprehensive Overview

Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate (CAS No. 1381944-34-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of fluorinated benzoate derivatives, which are known for their unique chemical properties and broad applications. The presence of both fluorine and dimethylcarbamoyl groups in its structure makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's CAS number 1381944-34-8 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. Its molecular formula and weight, along with its structural features, contribute to its versatility in various chemical reactions. The fluorine atom in the 2-position of the benzoate ring enhances the compound's reactivity and stability, making it a preferred choice for specific synthetic pathways.

One of the most notable applications of Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate is its role as a key intermediate in the development of pharmaceutical agents. Researchers have explored its potential in designing small-molecule inhibitors and bioactive compounds, particularly in the context of drug discovery and targeted therapy. The compound's ability to interact with biological targets, such as enzymes and receptors, has made it a subject of interest in the study of cancer therapeutics and neurological disorders.

In addition to its pharmaceutical applications, Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate is also utilized in material science and organic synthesis. Its unique structural attributes enable it to serve as a building block for more complex molecules, including polymers and specialty chemicals. The compound's fluorinated aromatic ring contributes to its thermal stability and resistance to degradation, making it suitable for high-performance materials.

The synthesis of Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate typically involves multi-step organic reactions, including esterification, fluorination, and amide formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to characterize the compound and confirm its structural integrity.

From a market perspective, the demand for Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate is driven by its applications in pharmaceutical research and industrial chemistry. The compound is often sourced from specialized chemical suppliers who adhere to stringent quality standards. Its pricing and availability can vary depending on factors such as purity, scale of production, and geographical location.

Recent advancements in green chemistry have also influenced the production and use of Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate. Researchers are exploring more sustainable synthetic routes to minimize environmental impact while maintaining efficiency. This aligns with the growing trend of eco-friendly chemical synthesis and renewable resource utilization in the chemical industry.

For those seeking detailed information about Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate, it is essential to consult reliable sources such as scientific journals, patent databases, and chemical catalogs. These resources provide insights into the compound's properties, applications, and safety data, ensuring informed decision-making in research and industrial settings.

In summary, Methyl 3-4-(dimethylcarbamoyl)phenyl-2-fluorobenzoate (CAS No. 1381944-34-8) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, material science, and organic synthesis. Its unique chemical structure and reactivity make it a subject of ongoing research and development, contributing to advancements in multiple scientific disciplines.